Cas no 2490401-32-4 (2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid)
2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(2-oxopiperidin-3-yl)propanoic acid
- Z4496858205
- 2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid
- 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid
-
- MDL: MFCD32852385
- Inchi: 1S/C13H22N2O5/c1-13(2,3)20-12(19)15-9(11(17)18)7-8-5-4-6-14-10(8)16/h8-9H,4-7H2,1-3H3,(H,14,16)(H,15,19)(H,17,18)
- InChI Key: AQQXONIFJQMESP-UHFFFAOYSA-N
- SMILES: O=C1C(CC(C(=O)O)NC(=O)OC(C)(C)C)CCCN1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 389
- XLogP3: 0.7
- Topological Polar Surface Area: 105
2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26870132-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95.0% | 0.05g |
$245.0 | 2025-03-20 | |
| Enamine | EN300-26870132-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95.0% | 0.1g |
$366.0 | 2025-03-20 | |
| Enamine | EN300-26870132-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95.0% | 0.25g |
$524.0 | 2025-03-20 | |
| Enamine | EN300-26870132-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95.0% | 0.5g |
$824.0 | 2025-03-20 | |
| Enamine | EN300-26870132-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95.0% | 1.0g |
$1057.0 | 2025-03-20 | |
| Enamine | EN300-26870132-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95.0% | 2.5g |
$2071.0 | 2025-03-20 | |
| Enamine | EN300-26870132-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95.0% | 5.0g |
$3065.0 | 2025-03-20 | |
| Enamine | EN300-26870132-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95.0% | 10.0g |
$4545.0 | 2025-03-20 | |
| Enamine | EN300-26870132-1g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95% | 1g |
$1057.0 | 2023-09-11 | |
| Enamine | EN300-26870132-5g |
2-{[(tert-butoxy)carbonyl]amino}-3-(2-oxopiperidin-3-yl)propanoic acid |
2490401-32-4 | 95% | 5g |
$3065.0 | 2023-09-11 |
2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid
Professional Introduction to 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic Acid (CAS No. 2490401-32-4)
2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid, identified by its CAS number 2490401-32-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.
The structure of 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid features a combination of functional groups that contribute to its unique chemical properties. The presence of a tert-butoxy carbonyl group and an amino group attached to a propanoic acid backbone, further modified by a 2-oxopiperidine moiety, suggests potential interactions with biological targets such as enzymes and receptors. These structural elements are critical in determining the compound's reactivity and its ability to modulate biological pathways.
In recent years, there has been growing interest in the development of novel compounds that can interact with complex biological systems. The 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid molecule has been studied for its potential role in inhibiting specific enzymatic targets, which could lead to the development of new therapeutic agents. For instance, its structural features are reminiscent of molecules that have shown efficacy in targeting kinases and other protein-protein interaction domains, which are key players in various disease pathways.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The 2-oxopiperidine ring is a common pharmacophore found in many drugs that affect the central nervous system. By incorporating this moiety into the molecular framework, researchers aim to develop compounds that can interact selectively with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective properties, making them attractive candidates for further investigation.
The tert-butoxy carbonyl group not only enhances the stability of the compound but also serves as a protective group for the amino functionality. This is particularly important in pharmaceutical synthesis, where protecting groups are often employed to prevent unwanted side reactions during the preparation and purification of active pharmaceutical ingredients (APIs). The presence of this group also suggests that the compound could be used as an intermediate in the synthesis of more complex molecules, further expanding its utility in drug development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Using molecular modeling techniques, scientists have been able to simulate how 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid interacts with potential targets at the molecular level. These simulations have provided valuable insights into the compound's binding affinity and selectivity, which are critical factors in determining its efficacy as a therapeutic agent.
In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The ability to modify specific functional groups allows researchers to create libraries of derivatives that can be screened for novel biological activities. This approach has been particularly useful in identifying compounds that can modulate signaling pathways involved in inflammation, cancer, and other diseases.
The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have been particularly useful in constructing complex molecular frameworks efficiently.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to grow, compounds like 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid will play an increasingly important role in the development of new therapies.
In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid (CAS No. 2490401-32-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and promising biological activities make it a valuable asset for researchers working on neurological disorders and other diseases. As scientific understanding continues to evolve, this compound is poised to contribute to groundbreaking advancements in medicine.
2490401-32-4 (2-{(tert-butoxy)carbonylamino}-3-(2-oxopiperidin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)